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For researchers, scientists, and drug development professionals, the accurate quantification of

the tumor suppressor protein p53 is crucial for a wide range of studies in cancer biology, cell

cycle regulation, and apoptosis. Enzyme-linked immunosorbent assays (ELISAs) offer a

sensitive and high-throughput method for this purpose. This guide provides an objective

comparison of commercially available p53 ELISA kits, focusing on their performance

characteristics and experimental protocols to aid in the selection of the most suitable kit for

your research needs.

Introduction to p53 and its Detection
The p53 protein, often hailed as the "guardian of the genome," plays a pivotal role in preventing

tumor formation by initiating cell cycle arrest, DNA repair, or apoptosis in response to cellular

stress.[1] Its concentration in cells is tightly regulated, and alterations in p53 levels are

associated with numerous cancers. Consequently, the precise measurement of p53 is of

paramount importance in both basic research and clinical investigations.

The most common method for quantifying p53 protein in various biological samples is the

sandwich ELISA. This technique utilizes a pair of antibodies that recognize different epitopes

on the p53 protein, offering high specificity and sensitivity.

The Principle of Sandwich ELISA for p53 Detection
The fundamental principle of a sandwich ELISA involves capturing the target protein (p53)

between two layers of antibodies.
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Caption: General principle of a p53 sandwich ELISA.

Comparative Analysis of Commercial p53 ELISA Kits

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b11928772?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Several manufacturers offer a variety of p53 ELISA kits, each with its own set of performance

characteristics. Below is a summary of key quantitative data from prominent suppliers. It is

important to note that a direct head-to-head comparison with standardized experimental data is

not readily available in the public domain. Therefore, the following data is based on the

information provided by the manufacturers in their respective datasheets.

Manufacturer
Kit
Name/Catalog
No.

Sensitivity Assay Range Sample Types

Abcam

Human p53

ELISA Kit

(ab46067)

< 1.5 U/mL 3.1 - 100 U/mL
Plasma, Cell

Lysate, Serum

Abcam

Human p53

SimpleStep

ELISA® Kit

(ab171571)

65 pg/mL 0.23 - 15 ng/mL
Cell culture

extracts

Invitrogen

(Thermo Fisher)

Human p53

ELISA Kit

(BMS256)

- -

Serum, cell

culture

supernatant,

plasma[1]

R&D Systems

Human Total p53

DuoSet IC ELISA

(DYC1043-2)

-
125.0 - 8,000

pg/mL
Cell lysates[2]

FineTest

Human Total

P53(Tumor

Protein p53)

ELISA Kit

(EH3898)

46.875 pg/mL
78.125 - 5000

pg/ml

Serum, Plasma,

Cell Culture

Supernatant, cell

or tissue

lysate[3]

Aviva Systems

Biology

P53 ELISA Kit

(Human)

(OKBB00357)

< 10 pg/ml
156 pg/ml -

10,000 pg/ml
-

antibodies-

online.com

p53 ELISA Kit

(ABIN6719806)
156 pg/mL

156 pg/mL -

10000 pg/mL

Cell Culture

Lysate
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Note: The units for sensitivity and assay range (e.g., U/mL, pg/mL, ng/mL) may vary between

manufacturers, making direct comparisons challenging. Researchers should carefully consider

the expected concentration of p53 in their samples when selecting a kit.

Experimental Protocols: A General Workflow
While specific protocols may vary slightly between kits, the general workflow for a p53

sandwich ELISA is consistent. The following diagram outlines the key experimental steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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